Cas no 1377049-84-7 (Velpatasvir)

• Product Name: Velpatasvir
• CAS No: 1377049-84-7
• MF: C₄₉H₅₄N₈O₈
• MW: 883.0019
• MDL: MFCD28411371
• CID: 2162804
• PubChem ID: 67683363
• Update Time: 2025-06-08

Velpatasvir Chemical and Physical Properties

Names and Identifiers

• GS-5816
• Velpatasvir
• Velpatasvirr
• GS 5816
• Methyl [(2S)-1-[(2S,5S)-2-[9-[2-[(2S,4S)-1-[(2R)-2-[(methoxycarbonyl)amino]-2-phenylacetyl]-4-(methoxymethyl)pyrrolidin-2-yl]-1H-imidazol-5-yl]-1,11-dihydroisochromeno[4',3':6,7]naphtho[1,2-d]imidazol-2-yl]-5-methylpyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]carbamate
• GS5816
• KCU0C7RS7Z
• Velpatasvir [USAN:INN]
• Methyl [(2S)-1-[(2S,5S)-2-[9-[2-[(2S,4S)-1-[(2R)-2-[(methoxycarbonyl)amino]-2-phenylacetyl]-4-(methoxymethyl)pyrrolidin-2-yl]-1H-imi
• s3724
• CCG-270553
• AS-35237
• NS00073601
• Velpatasvir(GS5816)?
• SCHEMBL8756902
• Velpatasvir (JAN/USAN/INN)
• GS-5816;GS5816;GS 5816
• Vosevi (sofosbuvir + velpatasvir + voxilaprevi)
• Epclusa (sofosbuvir + velpatasvir)
• Methyl N-[(1R)-2-[(2S,4S)-2-[5-[6-[(2S,5S)-1-[(2S)-2-(methoxycarbonylamino)-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-1(13),2,4(8),5,9,11,14(19),15,17-nonaen-17-yl]-1H-imidazol-2-yl]-4-(methoxy
• 1377049-84-7
• EPCLUSA COMPONENT VELPATASVIR
• Methyl N-[(1R)-2-[(2S,4S)-2-[5-[6-[(2S,5S)-1-[(2S)-2-(methoxycarbonylamino)-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-1(13),2,4(8),5,9,11,14(19),15,17-nonaen-17-yl]-1H-imidazol-2-yl]-4-(methoxymethyl)pyrrolidin-1-yl]-2-oxo-1-phenylethyl]carbamate
• GTPL11269
• CHEBI:133009
• SCHEMBL19236068
• VELPATASVIR [JAN]
• Velpatasvir R Isomer (Imidazole)
• FHCUMDQMBHQXKK-CDIODLITSA-N
• AC-28744
• methyl N-[(1R)-2-[(2S,4S)-2-(4-{6-[(2S,5S)-1-[(2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]henicosa-1,3(11),4(8),5,9,12,14(19),15,17-nonaen-17-yl}-1H-imidazol-2-yl)-4-(methoxymethyl)pyrrolidin-1-yl]-2-oxo-1-phenylethyl]carbamate
• methyl N-[(1R)-2-[(2S,4S)-2-(4-{6-[(2S,5S)-1-[(2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]henicosa-1,3(11),4(8),5,9,12,14,16,18-nonaen-17-yl}-1H-imidazol-2-yl)-4-(methoxymethyl)pyrrolidin-1-yl]-2-oxo-1-phenylethyl]carbamate
• CS-5977
• VOSEVI COMPONENT VELPATASVIR
• CHEMBL3545062
• NCGC00522503-01
• NCGC00522503-02
• HY-12530
• C49H54N8O8
• methyl{(2S)-1-[(2S,5S)-2-(9-{2-[(2S,4S)-1-{(2R)-2-[(methoxycarbonyl)amino]-2-phenylacetyl}-4-(methoxymethyl)pyrrolidin-2-yl]-1H-imidazol-5-yl}-1,11-dihydroisochromeno[4',3':6,7]naphtho[1,2-d]imidazol-2-yl)-5-methylpyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl}carbamate
• EX-A2320
• Velpatasvir(GS5816)
• methyl {(2S)-1-[(2S,5S)-2-(9-{2-[(2S,4S)-1-{(2R)-2-[(methoxycarbonyl)amino]-2-phenylacetyl}-4-(methoxymethyl)pyrrolidin-2-yl]-1H-imidazol-4-yl}-1,11-dihydro[2]benzopyrano[4',3':6,7]naphtho[1,2-d]imidazol-2-yl)-5-methylpyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl}carbamate
• methyl N-[(1R)-2-[(2S,4S)-2-(5-{6-[(2S,5S)-1-[(2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.0^{3,11}.0^{4,8}.0^{14,19}]henicosa-1(13),2,4(8),6,9,11,14(19),15,17-nonaen-17-yl}-1H-imidazol-2-yl)-4-(methoxymethyl)pyrrolidin-1-yl]-2-oxo-1-phenylethyl]carbamate
• BCP13813
• methyl N-[(1R)-2-[(2S,4S)-2-(5-{6-[(2S,5S)-1-[(2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1,3,6,8,10,12,14,16,18-nonaen-17-yl}-1H-imidazol-2-yl)-4-(methoxymethyl)pyrrolidin-1-yl]-2-oxo-1-phenylethyl]carbamate
• Z3064248323
• Velpatasvir [INN]
• MFCD28411371
• VELPATASVIR [USAN]
• DB11613
• BDBM50521720
• methyl ((R)-2-((2S,4S)-2-(5-(2-((2S,5S)-1-((methoxycarbonyl)-L-valyl)-5-methylpyrrolidin-2-yl)-1,11-dihydroisochromeno[4',3':6,7]naphtho[1,2-d]imidazol-9-yl)-1H-imidazol-2-yl)-4-(methoxymethyl)pyrrolidin-1-yl)-2-oxo-1-phenylethyl)carbamate
• VELPATASVIR [ORANGE BOOK]
• D10806
• AKOS030525362
• EN300-21607042
• methyl {(2S)-1-[(2S,5S)-2-(9-{2-[(2S,4S)-1-{(2R)-2-[(methoxycarbonyl)amino]-2-phenylacetyl}-4-(methoxymethyl)pyrrolidin-2-yl]-1H-imidazol-5-yl}-1,11-dihydroisochromeno[4',3':6,7]naphtho[1,2-d]imidazol-2-yl)-5-methylpyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl}carbamate
• DTXSID70722565
• Q25018296
• Velpatasvir; GS-5816
• VELPATASVIR [MI]
• methyl N-[(1R)-2-[(2S,4S)-2-(5-{6-[(2S,5S)-1-[(2S)-2-[(methoxycarbonyl)amino]-3-methylbutanoyl]-5-methylpyrrolidin-2-yl]-21-oxa-5,7-diazapentacyclo[11.8.0.03,11.0?,?.01?,1?]henicosa-1,3,6,8,10,12,14,16,18-nonaen-17-yl}-1H-imidazol-2-yl)-4-(methoxymethyl)pyrrolidin-1-yl]-2-oxo-1-phenylethyl]carbamate
• VELPATASVIR [WHO-DD]
• GS 5816; Methyl [(2S)-1-[(2S,5S)-2-[9-[2-[(2S,4S)-1-[(2R)-2-[(Methoxycarbonyl)amino]-2-phenylacetyl]-4-(methoxymethyl)pyrrolidin-2-yl]-1H-imidazol-5-yl]-1,11-dihydroisochromeno[4',3':6,7]naphtho[1,2-d]imidazol-2-yl]-5-methylpyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]carbamate;
• UNII-KCU0C7RS7Z

• MDL： MFCD28411371
• Inchi： 1S/C49H54N8O8/c1-26(2)41(54-48(60)63-5)47(59)57-27(3)12-17-38(57)45-51-36-16-14-30-20-35-33-15-13-31(19-32(33)25-65-40(35)21-34(30)43(36)53-45)37-22-50-44(52-37)39-18-28(24-62-4)23-56(39)46(58)42(55-49(61)64-6)29-10-8-7-9-11-29/h7-11,13-16,19-22,26-28,38-39,41-42H,12,17-18,23-25H2,1-6H3,(H,50,52)(H,51,53)(H,54,60)(H,55,61)/t27-,28-,38-,39-,41-,42+/m0/s1
• InChI Key： FHCUMDQMBHQXKK-CDIODLITSA-N
• SMILES： O(C([H])([H])[H])C([H])([H])[C@]1([H])C([H])([H])N(C([C@@]([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C(=O)OC([H])([H])[H])=O)[C@]([H])(C2=NC([H])=C(C3C([H])=C([H])C4=C(C([H])([H])OC5=C4C([H])=C4C([H])=C([H])C6=C(C4=C5[H])N=C([C@]4([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])N4C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(=O)OC([H])([H])[H])=O)N6[H])C=3[H])N2[H])C1([H])[H]

Computed Properties

• Exact Mass: 882.40600
• Monoisotopic Mass: 882.40646071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 65
• Rotatable Bond Count: 13
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193
• XLogP3: 6.2

Experimental Properties

• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.7E-4 g/L) (25 ºC),
• PSA: 193.10000
• LogP: 8.38910

Velpatasvir Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on Velpatasvir

Recent Advances in Velpatasvir (1377049-84-7) Research: A Comprehensive Review

Velpatasvir (CAS: 1377049-84-7) is a potent NS5A inhibitor that has gained significant attention in the treatment of chronic hepatitis C virus (HCV) infection. As a key component of the fixed-dose combination drug Epclusa (velpatasvir/sofosbuvir), it has demonstrated broad-spectrum activity against all major HCV genotypes. Recent studies have focused on optimizing its therapeutic efficacy, understanding resistance mechanisms, and exploring novel applications in combination therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of velpatasvir to enhance its pan-genotypic activity. The research team utilized X-ray crystallography to analyze the binding interactions between velpatasvir and the NS5A protein, revealing critical molecular interactions that contribute to its high potency. These findings provide valuable insights for the design of next-generation NS5A inhibitors with improved resistance profiles.

Clinical research has continued to validate the safety and efficacy of velpatasvir-based regimens. A multicenter trial published in Hepatology (2024) demonstrated a 98% sustained virologic response (SVR) rate in treatment-naïve patients with HCV genotype 3, historically the most difficult to treat genotype. The study also highlighted velpatasvir's favorable pharmacokinetic profile, with minimal drug-drug interactions compared to earlier NS5A inhibitors.

Emerging research has explored the potential of velpatasvir in special populations. A recent investigation in the Journal of Viral Hepatitis (2024) examined its use in HCV/HIV co-infected patients, showing comparable efficacy to HCV mono-infected individuals. This is particularly significant given the complex medication regimens often required for HIV patients and the potential for drug interactions.

From a pharmaceutical development perspective, novel formulations of velpatasvir are being investigated to improve patient compliance. A 2024 study in the International Journal of Pharmaceutics reported on the development of a long-acting injectable formulation that could potentially replace the current oral daily dosing regimen, offering particular benefits for patients with adherence challenges.

Resistance monitoring remains a critical area of velpatasvir research. Recent surveillance studies have identified emerging resistance-associated substitutions (RASs) that may impact treatment outcomes. However, the high barrier to resistance when combined with sofosbuvir continues to make this regimen a preferred choice in most clinical settings.

Looking forward, research is exploring the potential application of velpatasvir in other viral infections beyond HCV. Preliminary in vitro studies suggest activity against certain flaviviruses, though this line of investigation remains in early stages. The unique mechanism of action of NS5A inhibitors like velpatasvir may open new avenues for antiviral development.

In conclusion, velpatasvir (1377049-84-7) continues to be a focus of active research in the field of antiviral therapeutics. Its established efficacy in HCV treatment, combined with ongoing investigations into improved formulations and expanded applications, positions it as a valuable tool in the global effort to eliminate hepatitis C. Future research directions will likely focus on optimizing treatment regimens for difficult-to-cure populations and exploring its potential in broader antiviral applications.